Cas no 133692-55-4 (Seprilose)
Seprilose structure
Product Name:Seprilose
CAS No:133692-55-4
MF:C16H30O6
MW:318.405806064606
CID:64274
PubChem ID:60818
Update Time:2025-04-18
Seprilose Chemical and Physical Properties
Names and Identifiers
-
- Seprilose
- 3-O-Heptyl-1,2-O-(1-methylethylidene)-alpha-D-glucofuranose
- (1R)-1-[(3aR,5R,6S,6aR)-6-heptoxy-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]ethane-1,2-diol
- UNII-5764EUK72N
- Seprilose [USAN:INN]
- SEPRILOSE [INN]
- 3-O-Heptyl-1,2-O-isopropylidene-alpha-D-glucofuranose
- CHEMBL3989666
- SEPRILOSE [USAN]
- D05825
- SEPRILOSE [WHO-DD]
- alpha-D-Glucofuranose, 3-O-heptyl-1,2-O-(1-methylethylidene)-
- 133692-55-4
- GW-80126
- GW80126
- Seprilose (USAN/INN)
- SCHEMBL636340
- AKOS040749482
- 1-(4-Amino-3,5-dichloro-phenyl)-aceticacid
- NS00121777
- 5764EUK72N
- DTXSID90158322
- Q27261470
-
- Inchi： 1S/C16H30O6/c1-4-5-6-7-8-9-19-13-12(11(18)10-17)20-15-14(13)21-16(2,3)22-15/h11-15,17-18H,4-10H2,1-3H3/t11-,12-,13+,14-,15-/m1/s1
- InChI Key： GWSUUEYOBZZHIJ-UXXRCYHCSA-N
- SMILES： O1[C@H]2[C@@H]([C@H]([C@H]1[C@@H](CO)O)OCCCCCCC)OC(C)(C)O2
Computed Properties
- Exact Mass: 318.20400
- Monoisotopic Mass: 318.204239
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 9
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.4
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.8
Experimental Properties
- Density: 1.14
- Boiling Point: 436.3°Cat760mmHg
- Flash Point: 217.7°C
- Refractive Index: 1.502
- PSA: 77.38000
- LogP: 1.57160
Seprilose Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
133692-55-4 (Seprilose) Related Products
- 503547-48-6(alpha-D-xylo-Hexofuranos-5-ulose, 3,6-anhydro-1,2-O-(1-methylethylidene)-, 5-hydrate (9CI))
- 17668-66-5(6-Deoxy-1,2-o-(1-methylethylidene)hexofuranose)
- 79943-22-9(1,2:5,6-Di-O-isopropylidene-a-L-glucofuranose)
- 151377-80-9(.alpha.-L-Tagatofuranose, 1,2:3,4-bis-O-(1-methylethylidene)-)
- 253328-54-0(b-D-xylo-Hexopyranose, 4-O-(2,3,4,6-tetra-O-acetyl-a-D-glucopyranosyl)-,tetraacetate, (4x)-(9CI))
- 43138-64-3(1,2:5,6-Diisopropylidene-3-O-methyl-α-D-glucofuranose)
- 23262-79-5(b-D-Talofuranose,1,2:5,6-bis-O-(1-methylethylidene)-)
- 22331-28-8(a-D-Glucofuranose,3-O-ethyl-1,2:5,6-bis-O-(1-methylethylidene)-)
- 4613-62-1(3-Deoxy-1,2:5,6-di-O-isopropylidene-a-D-glucofuranose)
- 253328-56-2(1,2-O-Isopropylidene-a-D-glucofuranose)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
